Cas no 1956377-36-8 (Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-)

• Product Name: Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-
• CAS No: 1956377-36-8
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• CID: 5172900
• Update Time: 2025-06-21

Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-

• Inchi： 1S/C8H8N4O2S/c1-6-9-7(5-15-6)4-11-3-2-8(10-11)12(13)14/h2-3,5H,4H2,1H3
• InChI Key： TVFDPNHXCZIOFJ-UHFFFAOYSA-N
• SMILES： S1C=C(CN2C=CC([N+]([O-])=O)=N2)N=C1C

Additional information on Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-

Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]- (CAS No. 1956377-36-8): A Comprehensive Overview

Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-, identified by its CAS number 1956377-36-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound combines the structural features of thiazole and pyrazole moieties, making it a versatile scaffold for the development of novel bioactive molecules. The presence of a 3-nitro-1H-pyrazol-1-yl substituent adds an additional layer of complexity, which can influence its pharmacological properties and interactions with biological targets.

The compound's molecular structure is characterized by a thiazole ring system linked to a methyl group at the 2-position and a methyl-substituted pyrazole moiety at the 4-position. The nitro group in the pyrazole ring is a key feature that can modulate electronic properties and reactivity, making it a valuable tool in medicinal chemistry. This structural motif has been explored in various drug discovery campaigns due to its potential to interact with biological receptors and enzymes.

In recent years, there has been growing interest in thiazole derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious diseases, inflammatory disorders, and cancer. The specific substitution pattern in Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]- suggests that it may exhibit unique pharmacological properties compared to other thiazole derivatives.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in signal transduction pathways. Kinases play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes, Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]- could potentially modulate these pathways and restore normal cellular function. Several studies have demonstrated the efficacy of nitro-substituted heterocycles in inhibiting kinase activity, suggesting that this compound may have similar effects.

The synthesis of Thiazole, 2-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group into the pyrazole ring can be achieved through nitration reactions, which must be carefully controlled to avoid over-nitration or decomposition. Advanced synthetic techniques, such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions, may be employed to construct the desired molecular framework efficiently.

Once synthesized, the compound's biological activity must be evaluated through a series of in vitro and in vivo assays. These assays help determine its efficacy against target enzymes or receptors and assess its toxicity profile. High-throughput screening (HTS) techniques are often used to rapidly test large libraries of compounds for biological activity. If initial results are promising, further studies can be conducted to elucidate the mechanism of action and optimize lead structures for clinical development.

The potential applications of Thiazole, 2-methyl-4-[3-nitro-1H-pyrazol-1-ylmethyl] are vast and span multiple therapeutic areas. For instance, it has shown promise as an antiviral agent by inhibiting viral proteases or polymerases. Additionally, its ability to modulate kinase activity makes it a candidate for treating inflammatory diseases by inhibiting inflammatory cytokine production. In oncology research, this compound could serve as a starting point for developing novel anticancer drugs that target specific signaling pathways involved in tumor growth and progression.

The role of computational chemistry in studying Thiazole derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets at the atomic level. By simulating these interactions computationally, scientists can gain insights into binding affinities and optimize drug design before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process and increases the likelihood of success in identifying lead compounds.

In conclusion, Thiazole, 2-methyl-4-[3-nitro-1H-pyrazol-1-ylmethyl] (CAS No. 1956377-36-8) represents a promising scaffold for pharmaceutical development. Its unique structural features offer opportunities for designing molecules with novel biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs across various disease areas.